Cas no 1708268-60-3 (1-(2-Cyclopropyl-5,6,7,8-tetrahydroquinazolin-4-yl)pyrrolidine-3-carboxylic acid)

• Product Name: 1-(2-Cyclopropyl-5,6,7,8-tetrahydroquinazolin-4-yl)pyrrolidine-3-carboxylic acid
• CAS No: 1708268-60-3
• MF: C₁₆H₂₁N₃O₂
• MW: 287.356843709946
• CID: 4914269
• Update Time: 2025-10-15

1-(2-Cyclopropyl-5,6,7,8-tetrahydroquinazolin-4-yl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-Cyclopropyl-5,6,7,8-tetrahydro-quinazolin-4-yl)-pyrrolidine-3-carboxylic acid
• 1-(2-Cyclopropyl-5,6,7,8-tetrahydroquinazolin-4-yl)pyrrolidine-3-carboxylic acid

• Inchi： 1S/C16H21N3O2/c20-16(21)11-7-8-19(9-11)15-12-3-1-2-4-13(12)17-14(18-15)10-5-6-10/h10-11H,1-9H2,(H,20,21)
• InChI Key： ZRXFJMJIMNOJEH-UHFFFAOYSA-N
• SMILES： OC(C1CCN(C2=C3CCCCC3=NC(C3CC3)=N2)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 412
• XLogP3: 2.1
• Topological Polar Surface Area: 66.3

Additional information on 1-(2-Cyclopropyl-5,6,7,8-tetrahydroquinazolin-4-yl)pyrrolidine-3-carboxylic acid

Introduction to 1-(2-Cyclopropyl-5,6,7,8-tetrahydroquinazolin-4-yl)pyrrolidine-3-carboxylic acid (CAS No. 1708268-60-3)

1-(2-Cyclopropyl-5,6,7,8-tetrahydroquinazolin-4-yl)pyrrolidine-3-carboxylic acid, identified by its CAS number 1708268-60-3, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule has garnered attention due to its structural complexity and potential biological activities, making it a subject of extensive research and development. The presence of both cyclopropyl and tetrahydroquinazoline moieties in its structure suggests a unique set of chemical and pharmacological properties that are being explored for various therapeutic applications.

The structural framework of 1-(2-Cyclopropyl-5,6,7,8-tetrahydroquinazolin-4-yl)pyrrolidine-3-carboxylic acid incorporates a pyrrolidine ring linked to a tetrahydroquinazoline scaffold. The cyclopropyl group is known for its ability to enhance metabolic stability and binding affinity in drug molecules. This feature is particularly valuable in the design of small-molecule drugs where interactions with biological targets must be both stable and potent. The tetrahydroquinazoline moiety is another key structural element that has been extensively studied for its role in modulating various biological pathways.

In recent years, there has been a growing interest in the development of novel compounds that target kinases and other enzymes involved in cancer progression. Tetrahydroquinazoline derivatives have shown promise in this regard due to their ability to inhibit the activity of tyrosine kinases, which are often overexpressed in tumor cells. The incorporation of a pyrrolidine group into this scaffold may further enhance the inhibitory effects on these kinases by improving the molecule's binding affinity and selectivity.

Current research indicates that 1-(2-Cyclopropyl-5,6,7,8-tetrahydroquinazolin-4-yl)pyrrolidine-3-carboxylic acid exhibits inhibitory activity against several kinases, including EGFR (epidermal growth factor receptor) and VEGFR (vascular endothelial growth factor receptor). These kinases are critical targets in oncology due to their role in cell proliferation and angiogenesis. Preclinical studies have demonstrated that compounds with similar structural features can effectively block the signaling pathways mediated by these kinases, leading to reduced tumor growth and metastasis.

The compound's potential as an anti-cancer agent is further supported by its ability to induce apoptosis in cancer cells while sparing normal cells. This selectivity is crucial for the development of effective therapies that minimize side effects. Additionally, the metabolic stability provided by the cyclopropyl group ensures that the compound remains active within the body for a sufficient duration to exert its therapeutic effects.

Beyond its anti-cancer applications, 1-(2-Cyclopropyl-5,6,7,8-tetrahydroquinazolin-4-yl)pyrrolidine-3-carboxylic acid has shown promise in other therapeutic areas as well. For instance, it has been investigated for its potential role in treating inflammatory diseases. The compound's ability to modulate inflammatory pathways may make it useful in conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 1-(2-Cyclopropyl-5,6,7,8-tetrahydroquinazolin-4-yl)pyrrolidine-3-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as transition metal catalysis have been employed to streamline the process and improve efficiency. These methods not only enhance the scalability of production but also allow for modifications to the molecular structure to optimize biological activity.

In conclusion, 1-(2-Cyclopropyl-5,6,7,8-tetrahydroquinazolin-4-yl)pyrrolidine-3-carboxylic acid (CAS No. 1708268-60-3) is a compound with significant potential in pharmaceutical applications. Its unique structural features make it an attractive candidate for further research and development in oncology and other therapeutic areas. As our understanding of biological pathways continues to evolve, compounds like this one will play a crucial role in the discovery of novel treatments for various diseases.